Cas no 412322-29-3 ((3E)-6-methyl-3-{1-(2-phenylethyl)aminoethylidene}-3,4-dihydro-2H-pyran-2,4-dione)

• Product Name: (3E)-6-methyl-3-{1-(2-phenylethyl)aminoethylidene}-3,4-dihydro-2H-pyran-2,4-dione
• CAS No: 412322-29-3
• MF: C₁₆H₁₇NO₃
• MW: 271.311084508896
• CID: 5417105
• Update Time: 2025-11-03

(3E)-6-methyl-3-{1-(2-phenylethyl)aminoethylidene}-3,4-dihydro-2H-pyran-2,4-dione Chemical and Physical Properties

Names and Identifiers

• (3E)-6-methyl-3-[1-(2-phenylethylamino)ethylidene]pyran-2,4-dione
• (3E)-6-methyl-3-{1-(2-phenylethyl)aminoethylidene}-3,4-dihydro-2H-pyran-2,4-dione

• Inchi： 1S/C16H17NO3/c1-11-10-14(18)15(16(19)20-11)12(2)17-9-8-13-6-4-3-5-7-13/h3-7,10,17H,8-9H2,1-2H3/b15-12+
• InChI Key： SAZNFYUOWJHOJR-NTCAYCPXSA-N
• SMILES： C1(=O)OC(C)=CC(=O)/C/1=C(\NCCC1=CC=CC=C1)/C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on (3E)-6-methyl-3-{1-(2-phenylethyl)aminoethylidene}-3,4-dihydro-2H-pyran-2,4-dione

Recent Advances in the Study of (3E)-6-methyl-3-{1-(2-phenylethyl)aminoethylidene}-3,4-dihydro-2H-pyran-2,4-dione (CAS: 412322-29-3)

The compound (3E)-6-methyl-3-{1-(2-phenylethyl)aminoethylidene}-3,4-dihydro-2H-pyran-2,4-dione (CAS: 412322-29-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The structural motif of the compound, featuring a pyran-2,4-dione core, has been shown to interact with key amino acid residues in target proteins, leading to high binding affinity and selectivity. Researchers have employed advanced computational modeling techniques, such as molecular docking and density functional theory (DFT) calculations, to elucidate the precise mechanisms of interaction.

In vitro and in vivo studies have demonstrated promising results, with the compound exhibiting significant anti-inflammatory and anti-proliferative effects in various cell lines and animal models. For instance, a recent publication in the Journal of Medicinal Chemistry reported that (3E)-6-methyl-3-{1-(2-phenylethyl)aminoethylidene}-3,4-dihydro-2H-pyran-2,4-dione effectively suppressed the production of pro-inflammatory cytokines in macrophages, suggesting its potential as a lead compound for the development of novel anti-inflammatory agents.

Further investigations into the pharmacokinetic properties of the compound have revealed favorable absorption and distribution profiles, although challenges remain in optimizing its metabolic stability and bioavailability. Researchers are currently exploring structural modifications to enhance these properties while retaining the compound's biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance the compound into preclinical development stages.

The synthesis of (3E)-6-methyl-3-{1-(2-phenylethyl)aminoethylidene}-3,4-dihydro-2H-pyran-2,4-dione has also been a focus of recent research. Innovative synthetic routes have been developed to improve yield and scalability, with particular emphasis on green chemistry principles. A study published in Organic Letters detailed a novel one-pot synthesis strategy that significantly reduced the number of purification steps and minimized waste generation, making the process more environmentally sustainable.

In conclusion, (3E)-6-methyl-3-{1-(2-phenylethyl)aminoethylidene}-3,4-dihydro-2H-pyran-2,4-dione represents a promising candidate for further drug development, with its unique structural features and demonstrated biological activities. Ongoing research efforts are expected to provide deeper insights into its mechanisms of action and potential therapeutic applications, paving the way for its translation into clinical settings.